Cas no 2679812-74-7 (rac-(1R,2R,3S,4S)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid)

• Product Name: rac-(1R,2R,3S,4S)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• CAS No: 2679812-74-7
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6599781
• PubChem ID: 165910501
• Update Time: 2025-10-05

rac-(1R,2R,3S,4S)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276351
• rac-(1R,2R,3S,4S)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• 2679812-74-7

• Inchi： 1S/C12H15NO4/c1-2-5-17-12(16)13-10-8-4-3-7(6-8)9(10)11(14)15/h2-4,7-10H,1,5-6H2,(H,13,16)(H,14,15)/t7-,8+,9+,10-/m1/s1
• InChI Key： OCZQFCOWLGROKX-XFWSIPNHSA-N
• SMILES： OC([C@@H]1[C@@H]([C@H]2C=C[C@@H]1C2)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R,3S,4S)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Rac-(1R,2R,3S,4S)-3-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2R,3S,4S)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS No. 2679812-74-7) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound is notable for its complex bicyclic structure and functional groups, which contribute to its unique chemical properties and applications.

Recent studies have highlighted the importance of bicyclic compounds like this one in drug design due to their ability to mimic natural product scaffolds. The bicyclo[2.2.1]hept-5-ene core is particularly interesting as it provides a rigid framework that can enhance the bioavailability and stability of pharmaceutical agents. Researchers have also explored the influence of the prop-2-en-1-yloxy group on the compound's reactivity and selectivity in various chemical reactions.

The synthesis of this compound involves a multi-step process that combines principles from stereochemistry and organic synthesis. Key steps include the formation of the bicyclic framework through ring-closing metathesis and the subsequent introduction of the amino and carboxylic acid functionalities. The stereochemistry of the compound is critical, as it determines the molecule's biological activity and interactions with target proteins.

In terms of applications, this compound has shown promise in several areas. For instance, its carboxylic acid group makes it a potential candidate for peptide coupling reactions, which are essential in drug delivery systems. Additionally, the presence of an amino group allows for further functionalization, enabling the creation of bioconjugates with enhanced targeting capabilities.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugated system formed by the prop-2-en-1-yloxy group plays a significant role in stabilizing reactive intermediates during chemical transformations.

Furthermore, this compound has been investigated for its potential use in polymer science. The rigid bicyclic structure can serve as a building block for high-performance polymers with tailored mechanical and thermal properties. Preliminary studies suggest that incorporating this molecule into polymer networks could lead to materials with improved durability and resistance to environmental factors.

From a pharmacological perspective, this compound has been tested in vitro for its ability to modulate enzyme activity. Early results indicate that it exhibits moderate inhibitory effects on certain proteases, making it a potential lead compound for further drug development efforts.

In conclusion, rac-(1R,2R,3S,4S)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS No. 2679812-74-7) represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple scientific disciplines. With ongoing research uncovering new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.